N-(4-chlorophenyl)-2-[[4-(4-methoxyphenyl)-5-[(1-methyl-2-pyrrolyl)methyl]-1,2,4-triazol-3-yl]thio]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[4-(4-methoxyphenyl)-5-[(1-methylpyrrol-2-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H22ClN5O2S/c1-28-13-3-4-19(28)14-21-26-27-23(29(21)18-9-11-20(31-2)12-10-18)32-15-22(30)25-17-7-5-16(24)6-8-17/h3-13H,14-15H2,1-2H3,(H,25,30)
• InChI Key: LCWUCLWJFGDLEY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CC2=NN=C(N2C3=CC=C(C=C3)OC)SCC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C23H22ClN5O2S
• Molecular Weight: 468.0 g/mol

Description

N-(4-chlorophenyl)-2-[[4-(4-methoxyphenyl)-5-[(1-methyl-2-pyrrolyl)methyl]-1,2,4-triazol-3-yl]thio]acetamide is a member of triazoles.

Scientific Research Applications

Radiosynthesis and Herbicide Safeners

Radiosynthesis techniques have been applied to chloroacetanilide herbicides and dichloroacetamide safeners, emphasizing the importance of high specific activity compounds in studying their metabolism and mode of action. This approach could be relevant for investigating similar compounds, including our target molecule, to understand its biological interactions and potential uses in agriculture or environmental science (Latli & Casida, 1995).

Metabolic Studies and Carcinogenicity

Comparative metabolism studies of chloroacetamide herbicides in human and rat liver microsomes highlight the pathway to carcinogenic compounds through metabolic activation. Research on the target compound could explore similar metabolic pathways and interactions with enzymes, contributing to the understanding of its safety and potential toxicological effects (Coleman et al., 2000).

Anticancer and Antimicrobial Activity

Synthesis of new analogs of 3-methyl-[1,2,4] triazolo[3,4-a] phthalazines, including compounds with structures related to the target molecule, has shown promising anticancer and antimicrobial activities. Such studies indicate potential applications in developing new therapeutic agents (Kumar et al., 2019).

Enzyme Inhibition

Research into compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, which share a partial structure with the target compound, has shown significant lipase and α-glucosidase inhibition. These findings suggest potential applications in treating diseases related to these enzymes, such as diabetes or obesity (Bekircan et al., 2015).

Spectroscopic and Quantum Mechanical Studies

Studies on bioactive benzothiazolinone acetamide analogs have employed spectroscopic and quantum mechanical methods to analyze molecular interactions, ligand-protein interactions, and photovoltaic efficiency. Such approaches could be applied to the compound for exploring its electronic properties, potential as a photosensitizer in solar cells, and biological interactions (Mary et al., 2020).